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Compound of Interest

Compound Name:
Benzyl (1-

phenylcyclopropyl)carbamate

Cat. No.: B567858 Get Quote

An In-depth Technical Guide to Benzyl (1-
phenylcyclopropyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl (1-phenylcyclopropyl)carbamate is a carbamate derivative incorporating a unique

and sterically demanding 1-phenylcyclopropyl moiety. The presence of the rigid cyclopropane

ring fused to a phenyl group, combined with the versatile carbamate linkage, makes this

molecule an interesting scaffold for investigation in medicinal chemistry and drug development.

While specific research on this exact molecule is limited, its structural features suggest

potential applications as a bioactive agent, leveraging the known pharmacological properties of

related phenylcyclopropylamine and carbamate compounds. This guide provides a

comprehensive overview of its molecular structure, physicochemical properties, a plausible

synthetic route, and potential biological activities based on analogous structures.

Molecular Structure and Formula
Benzyl (1-phenylcyclopropyl)carbamate is characterized by a central carbamate group

linking a benzyl moiety to a 1-phenylcyclopropylamine core.

Molecular Formula: C₁₇H₁₇NO₂[1][2]
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Molecular Weight: 267.32 g/mol [1][2]

CAS Number: 1324000-40-9[1][2]

SMILES: O=C(OCC1=CC=CC=C1)NC2(C3=CC=CC=C3)CC2[1]

Physicochemical Properties
Specific experimental data on the physicochemical properties of Benzyl (1-
phenylcyclopropyl)carbamate are not readily available in the public domain. The following

table summarizes known and predicted properties.

Property Value Source

Molecular Formula C₁₇H₁₇NO₂ [1][2]

Molecular Weight 267.32 g/mol [1][2]

Boiling Point 432.0±25.0°C at 760 mmHg Predicted[3]

Storage
Room temperature, dry and

sealed
[3]

Synthesis and Experimental Protocols
A specific, peer-reviewed synthesis protocol for Benzyl (1-phenylcyclopropyl)carbamate has

not been published. However, a logical and efficient synthesis can be proposed based on

established organic chemistry reactions. The most direct method involves the reaction of the

key intermediate, 1-phenylcyclopropanamine, with benzyl chloroformate. The precursor amine

can be synthesized from 1-phenylcyclopropanecarboxylic acid via a Curtius or Hofmann

rearrangement.

Proposed Synthetic Workflow
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Synthesis of Precursor Amine (1-phenylcyclopropanamine)

Final Carbamate Formation

1-phenylcyclopropane-
carboxylic acid

Acyl Azide Intermediate

 DPPA or SOCl₂, NaN₃ 

Isocyanate Intermediate

 Heat (Curtius Rearrangement) 

1-phenylcyclopropanamine

 H₂O, Heat 

Benzyl (1-phenylcyclopropyl)carbamate

 Base (e.g., Na₂CO₃, aq. solution) 

Benzyl Chloroformate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular structure and formula of Benzyl (1-
phenylcyclopropyl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567858#molecular-structure-and-formula-of-benzyl-
1-phenylcyclopropyl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b567858#molecular-structure-and-formula-of-benzyl-1-phenylcyclopropyl-carbamate
https://www.benchchem.com/product/b567858#molecular-structure-and-formula-of-benzyl-1-phenylcyclopropyl-carbamate
https://www.benchchem.com/product/b567858#molecular-structure-and-formula-of-benzyl-1-phenylcyclopropyl-carbamate
https://www.benchchem.com/product/b567858#molecular-structure-and-formula-of-benzyl-1-phenylcyclopropyl-carbamate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b567858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

